molecular formula C23H19N3O3S B11617774 N-(4-acetylphenyl)-3-amino-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide

N-(4-acetylphenyl)-3-amino-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide

Cat. No.: B11617774
M. Wt: 417.5 g/mol
InChI Key: KWERXXVKLCBLFG-UHFFFAOYSA-N
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Description

N-(4-acetylphenyl)-3-amino-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide is a complex organic compound belonging to the thienopyridine family Thienopyridines are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications

Preparation Methods

Synthetic Routes and Reaction Conditions:

Properties

Molecular Formula

C23H19N3O3S

Molecular Weight

417.5 g/mol

IUPAC Name

N-(4-acetylphenyl)-3-amino-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide

InChI

InChI=1S/C23H19N3O3S/c1-13(27)14-3-7-16(8-4-14)25-22(28)21-20(24)18-11-12-19(26-23(18)30-21)15-5-9-17(29-2)10-6-15/h3-12H,24H2,1-2H3,(H,25,28)

InChI Key

KWERXXVKLCBLFG-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC=C(C=C1)NC(=O)C2=C(C3=C(S2)N=C(C=C3)C4=CC=C(C=C4)OC)N

Origin of Product

United States

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